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Compound of Interest

Compound Name: Boc-NH-PEG3-NHS ester

cat. No.: B15620755

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like Boc-NH-PEG3-NHS
ester. This guide provides essential, immediate safety and logistical information, including
detailed operational and disposal plans, to foster a secure and efficient research environment.
By adhering to these procedural steps, you can minimize risks and ensure the integrity of your
experiments.

Immediate Safety and Handling Protocol

Personal Protective Equipment (PPE): The first line of defense when handling Boc-NH-PEG3-
NHS ester is the consistent and correct use of personal protective equipment. Always wear the
following when the compound is handled outside of a certified chemical fume hood:

o Eye Protection: Chemical safety goggles are mandatory to protect against potential
splashes.

e Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[1]
Inspect gloves for any tears or perforations before use.

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashing, a chemical-resistant apron should be worn over the lab coat.

Engineering Controls:
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o Ventilation: All work with Boc-NH-PEG3-NHS ester, especially when in powdered form or
when preparing solutions, should be conducted in a certified chemical fume hood to avoid
inhalation of any dust or vapors.

Step-by-Step Operational Plan
1. Receiving and Storage:
e Upon receipt, visually inspect the container for any signs of damage or leakage.

e The compound should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area, away from moisture and incompatible materials such as strong oxidizing
agents and acids.[2]

 Recommended storage temperatures are -20°C for long-term storage (up to 3 years in pure
form) and -80°C for solutions in solvent (for up to 6 months).[3][4]

2. Preparation of Solutions:

o Due to the moisture-sensitive nature of NHS esters, it is crucial to use anhydrous solvents
and techniques.[2]

» Bring the sealed vial of Boc-NH-PEG3-NHS ester to room temperature before opening to
prevent condensation of moisture, which can hydrolyze the NHS ester.

e The compound is soluble in dimethyl sulfoxide (DMSO).[3][4] When preparing stock
solutions, use freshly opened, anhydrous DMSO.[3]

e Work in a chemical fume hood during the dissolution process.

3. Handling and Use:

» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory where this compound is handled.

« In case of accidental spills, follow the spill response procedures outlined below.
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Emergency Procedures

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and wash it before reuse. If irritation persists, seek medical
attention.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described above.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.

Disposal Plan

All waste containing Boc-NH-PEG3-NHS ester must be treated as hazardous chemical waste.

Solid Waste: Collect any solid waste, including contaminated gloves, paper towels, and
weighing papers, in a designated, sealed, and properly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a labeled, sealed, and
chemical-resistant container. Do not pour down the drain.
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» Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety office for specific
disposal procedures.[2]

Quantitative Data Summary

Property Value Source
Molecular Formula C18H30N209 [3114]
Molecular Weight 418.44 g/mol [3][4]
Appearance Colorless to light yellow liquid [3]
- DMSO: 50 mg/mL (119.49
Solubility [31[4]
mM)
Storage (Pure Form) -20°C for up to 3 years [31[4]

-80°C for up to 6 months;
Storage (In Solvent) [3]
-20°C for up to 1 month

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Boc-NH-PEG3-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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